
Quercetin Dihydrate different glycoside
absorption rates

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Quercetin Dihydrate

CAS No.: 6151-25-3

Cat. No.: S540825

Get Quote

Comparison of Quercetin Glycoside Absorption

The table below summarizes key pharmacokinetic parameters from human studies, demonstrating the clear

differences in absorption between common quercetin glycosides.

Quercetin Source &
Form

Dose (mg
Quercetin
Aglycone)

Cmax
(µg/mL)

Tmax
(hours)

Relative
Absorption/Bioavailability

Onion (Rich in
Quercetin Glucosides)
[1] [2] [3]

100 2.3 ± 1.5 0.7 ± 0.2 High (Absorption: ~52%) [1]

Pure Quercetin-4'-O-
Glucoside [2]

100 2.1 ± 1.6 0.7 ± 0.3 Comparable to onion

glucosides [2]

Buckwheat Tea (Rich
in Rutin) [2]

200 0.6 ± 0.7 4.3 ± 1.8 Low

Pure Quercetin-3-O-
Rutinoside (Rutin) [1]
[2]

200 0.3 ± 0.3 7.0 ± 2.9 Very Low (Absorption: ~17%)

[1]
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Quercetin Source &
Form

Dose (mg
Quercetin
Aglycone)

Cmax
(µg/mL)

Tmax
(hours)

Relative
Absorption/Bioavailability

Quercetin Aglycone
(Supplement) [1] [3]

500 ~1.05
µg/mL* [1]

~3.7
hours* [1]

Low (Absorption: ~24%) [1]

*Values estimated from graph data in [1]; Cmax and Tmax can vary based on formulation and food matrix.

Mechanisms of Absorption: Experimental Insights

The differences in bioavailability are primarily due to distinct absorption pathways in the gastrointestinal

tract. The following diagram illustrates these key pathways for different quercetin forms.
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The key experimental findings that elucidate these pathways include:

For Quercetin Glucosides (Rapid, Efficient Absorption): Studies using Caco-2 cell models indicate

that quercetin glucosides like isoquercetin may be actively transported via the Sodium-dependent

Glucose Transporter 1 (SGLT1) [3]. This active transport contributes to their rapid absorption (short

Tmax) in the small intestine. Concurrently, the brush border enzyme Lactase Phlorizin Hydrolase

(LPH) deglycosylates the glucoside, allowing the aglycone to be absorbed via passive diffusion [3].
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For Quercetin Rutinosides (Slow, Colonic Absorption): The rutinoside form (with a disaccharide) is

not a substrate for SGLT1 or LPH. Human and animal studies show that it passes to the colon, where

gut microbiota-derived β-glucosidases cleave the sugar moiety [3]. The released aglycone is then

absorbed, explaining the prolonged Tmax.

For Quercetin Aglycone (Variable Absorption): The absorption of the free aglycone is limited by its

low and pH-dependent solubility. Research suggests it is absorbed via passive diffusion in the

stomach and small intestine, and its bioavailability can be significantly enhanced by dietary fats that

improve its solubility through micelle formation [1] [3].

Detailed Experimental Protocol (Human
Pharmacokinetics)

For reference, here is a typical methodology from a key crossover study that generated robust comparative

data [2].

Study Design: A randomized, four-way crossover study.
Subjects: 12 healthy volunteers.

Interventions: Each subject received, on different occasions:
Onion supplement (equivalent to 100 mg quercetin aglycone).

Pure quercetin-4'-O-glucoside (equivalent to 100 mg quercetin).
Buckwheat tea (equivalent to 200 mg quercetin).

Pure quercetin-3-O-rutinoside (rutin, equivalent to 200 mg quercetin).
Sample Collection: Plasma samples were collected at baseline and at regular intervals post-

administration.
Analytical Method: Plasma concentrations of total quercetin (after enzymatic deconjugation of

glucuronidated metabolites) were quantified using High-Performance Liquid Chromatography
(HPLC) with electrochemical array detection [2].

Data Analysis: Pharmacokinetic parameters (Cmax, Tmax, AUC, t½) were calculated from the
plasma concentration-time curves for each subject and treatment.

Research Implications and Future Directions

The evidence leads to several critical considerations for drug development:
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Glycoside Selection is Paramount: For oral formulations where rapid and high bioavailability is

desired, quercetin glucosides (e.g., isoquercetin) are superior to rutinosides (rutin) or
aglycones [2] [3].

Addressing Low Bioavailability: The inherently low absolute bioavailability of quercetin (~16% in
rats) remains a major challenge [3]. This is a primary driver for the development of advanced delivery

systems.
Innovative Delivery Systems: Current research hotspots, as identified in bibliometric analysis, are

focused on overcoming these limitations through nanotechnology-based delivery systems (e.g.,
liposomes, silica nanoparticles) and the synthesis of novel derivatives to enhance solubility, stability,

and target tissue accumulation [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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